(4,4-Difluorocyclohexyl)methyl methanesulfonate

• Molecular Formula: C8H14F2O3S
• Molecular Weight: 228.26 g/mol
• IUPAC Name: (4,4-difluorocyclohexyl)methyl methanesulfonate
• InChI: InChI=1S/C8H14F2O3S/c1-14(11,12)13-6-7-2-4-8(9,10)5-3-7/h7H,2-6H2,1H3
• InChI Key: UJXKLTBMFWNAMI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCC1CCC(CC1)(F)F

Description

(4,4-Difluorocyclohexyl)methyl methanesulfonate is a useful research compound. Its molecular formula is C8H14F2O3S and its molecular weight is 228.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(4,4-Difluorocyclohexyl)methanol (0.7 g, 4.11 mmole) was stirred in CH2Cl2 (5 ml) and cooled in an ice bath. TEA (0.499 g, 4.93 mmoles) was added followed by methanesulfonyl chloride (0.518 g, 4.52 mmoles). Stirring was continued overnight while allowing to warm to room temp. 1.0 N HCl (30 ml) and CH2Cl2 (30 ml) was added and stirred for 5 min. The organic layer was dried over Na2SO4 and evaporated giving (4,4-difluorocyclohexyl)methyl methanesulfonate (142) as an oil. Yield (0.92 g, 98%): 1H NMR (400 MHz, DMSO-d6) δ 4.06 (d, J=6.4 Hz, 2H), 3.14 (s, 3H), 2.04-1.95 (m, 2H), 1.88-1.70 (m, 5H), 1.29-1.19 (m, 2H).